Cas no 1697484-73-3 (3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol)

• Product Name: 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol
• CAS No: 1697484-73-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 4612938
• Update Time: 2025-08-03

3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-4,6-dimethylphenyl)azetidin-3-ol
• 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol

• Inchi： 1S/C11H14FNO/c1-7-3-8(2)10(9(12)4-7)11(14)5-13-6-11/h3-4,13-14H,5-6H2,1-2H3
• InChI Key： GIVOTOKPXYUFJV-UHFFFAOYSA-N
• SMILES： N1CC(C2=C(C)C=C(C)C=C2F)(O)C1

Additional information on 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol

Compound CAS No: 1697484-73-3 - 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol

The compound with CAS No: 1697484-73-3, known as 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups, and it incorporates a fluorinated aromatic ring, making it a unique candidate for various applications.

Recent studies have highlighted the potential of azetidinols as bioactive agents due to their ability to interact with specific biological targets. The presence of the fluorine atom in the aromatic ring of this compound adds an additional layer of complexity and reactivity, which can be exploited in drug design. Fluorine substitution is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a promising lead for developing new therapeutic agents.

The synthesis of 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing. The use of advanced chromatographic techniques has also enabled precise characterization of the compound's structure and properties.

In terms of applications, this compound has shown potential in antiviral research, particularly in targeting viral proteases. Its ability to inhibit key enzymes involved in viral replication makes it a valuable tool in the development of antiviral therapies. Additionally, studies have explored its role in neuroprotective agents, where its unique structure may offer protection against neurodegenerative diseases by modulating oxidative stress pathways.

One of the most exciting developments involving this compound is its use in targeted drug delivery systems. The incorporation of fluorine atoms allows for enhanced imaging capabilities using techniques such as positron emission tomography (PET), enabling researchers to track drug distribution and efficacy in real-time. This dual functionality makes it a versatile molecule with applications across multiple disciplines.

From a structural standpoint, the azetidine ring provides rigidity and stability to the molecule, while the fluorinated aromatic ring introduces electronic effects that can modulate binding affinity to target proteins. Computational studies using molecular docking have revealed that this compound exhibits strong binding interactions with several therapeutic targets, further underscoring its potential in drug discovery.

In conclusion, CAS No: 1697484-73-3 - 3-(2-fluoro-4,6-dimethylphenyl)azetidin-3-ol represents a cutting-edge molecule with diverse applications in medicinal chemistry and beyond. Its unique structure and functional groups make it an ideal candidate for exploring new therapeutic strategies and advancing our understanding of complex biological systems.